3-[(4-isonicotinoyl-1-piperazinyl)methyl]-1H-indole

• Molecular Formula: C19H20N4O
• Molecular Weight: 320.4 g/mol
• IUPAC Name: [4-(1H-indol-3-ylmethyl)piperazin-1-yl]-pyridin-4-ylmethanone
• InChI: InChI=1S/C19H20N4O/c24-19(15-5-7-20-8-6-15)23-11-9-22(10-12-23)14-16-13-21-18-4-2-1-3-17(16)18/h1-8,13,21H,9-12,14H2
• InChI Key: VJCIKNOICKCDBL-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CNC3=CC=CC=C32)C(=O)C4=CC=NC=C4

Description

3-[(4-isonicotinoyl-1-piperazinyl)methyl]-1H-indole, commonly known as JNJ-42165279, is a small molecule inhibitor that has been developed for the treatment of various diseases. The compound has shown promising results in preclinical studies and has the potential to be used in the treatment of cancer, inflammatory diseases, and neurological disorders.

Mechanism of Action

JNJ-42165279 works by inhibiting the activity of a protein called bromodomain-containing protein 4 (BRD4). BRD4 is involved in the regulation of gene expression, and its overexpression has been linked to the development of cancer and other diseases. By inhibiting BRD4, JNJ-42165279 can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
JNJ-42165279 has been shown to have several biochemical and physiological effects. The compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation. In addition, JNJ-42165279 has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of JNJ-42165279 is its specificity for BRD4. This means that the compound is less likely to have off-target effects on other proteins in the body. However, one of the limitations of JNJ-42165279 is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of JNJ-42165279. One area of interest is the potential use of the compound in combination with other cancer treatments, such as immunotherapy. Another area of interest is the development of more potent and selective BRD4 inhibitors. Finally, the use of JNJ-42165279 in the treatment of neurological disorders, such as Alzheimer's disease, is an area of ongoing research.
Conclusion:
JNJ-42165279 is a promising small molecule inhibitor that has shown potential for the treatment of various diseases, including cancer and neurological disorders. The compound works by inhibiting the activity of BRD4, a protein that is involved in the regulation of gene expression. While there are limitations to the use of JNJ-42165279 in lab experiments, ongoing research is focused on improving the compound's efficacy and developing new treatments based on its mechanism of action.

Synthesis Methods

The synthesis of JNJ-42165279 involves several steps. The first step is the preparation of 3-bromo-1H-indole, which is then reacted with 4-isonicotinoyl-1-piperazine to form the intermediate compound. The final step involves the reaction of the intermediate compound with various reagents to obtain the final product.

Scientific Research Applications

JNJ-42165279 has been extensively studied for its potential use in the treatment of cancer. The compound has been shown to inhibit the growth of various cancer cells, including breast, prostate, and lung cancer cells. In addition, JNJ-42165279 has been shown to enhance the efficacy of other cancer treatments, such as chemotherapy and radiation therapy.